Cas no 2640843-77-0 (2-bromo-N-{2-5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-ylethyl}benzamide)

2-Bromo-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzamide is a synthetic organic compound featuring a benzamide core substituted with a bromine atom at the 2-position and a thiophene-linked 1-methylpyrazole moiety. This structure imparts potential utility in medicinal chemistry and pharmaceutical research, particularly as an intermediate in the synthesis of bioactive molecules. The bromine substitution offers reactivity for further functionalization, while the thiophene and pyrazole heterocycles enhance binding affinity in target interactions. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies and the development of novel therapeutic agents. The compound is typically characterized by high purity and stability, ensuring reproducibility in research applications.
2-bromo-N-{2-5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-ylethyl}benzamide structure
2640843-77-0 structure
Product Name:2-bromo-N-{2-5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-ylethyl}benzamide
CAS No:2640843-77-0
MF:C17H16BrN3OS
MW:390.297441482544
CID:5341317
Update Time:2025-10-29

2-bromo-N-{2-5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-N-[2-[5-(1-methyl-1H-pyrazol-4-yl)-2-thienyl]ethyl]benzamide
    • 2-bromo-N-{2-5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-ylethyl}benzamide
    • Inchi: 1S/C17H16BrN3OS/c1-21-11-12(10-20-21)16-7-6-13(23-16)8-9-19-17(22)14-4-2-3-5-15(14)18/h2-7,10-11H,8-9H2,1H3,(H,19,22)
    • InChI Key: CIZVIYXESKDIHT-UHFFFAOYSA-N
    • SMILES: C(NCCC1SC(C2=CN(C)N=C2)=CC=1)(=O)C1=CC=CC=C1Br

Experimental Properties

  • Density: 1.47±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 569.9±50.0 °C(Predicted)
  • pka: 13.66±0.46(Predicted)

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Additional information on 2-bromo-N-{2-5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-ylethyl}benzamide

Comprehensive Guide to 2-bromo-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzamide (CAS No. 2640843-77-0)

2-bromo-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzamide (CAS No. 2640843-77-0) is a specialized organic compound with significant potential in pharmaceutical research and material science. This compound features a unique molecular structure combining a thiophene ring, a pyrazole moiety, and a benzamide group, making it a versatile intermediate for drug discovery. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in kinase inhibition and targeted therapies.

The molecular formula of 2-bromo-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzamide is C17H16BrN3OS, with a molecular weight of approximately 390.3 g/mol. Its structure includes a brominated benzamide unit linked to a thiophene-pyrazole hybrid scaffold, which enhances its binding affinity to biological targets. This compound is particularly relevant in the development of small-molecule inhibitors, a hot topic in current medicinal chemistry research.

One of the key reasons for the growing interest in CAS No. 2640843-77-0 is its potential role in addressing unmet medical needs. Recent studies highlight the importance of heterocyclic compounds like this one in designing novel therapeutics for inflammatory diseases and cancer. The pyrazole-thiophene core is known to interact with various enzyme active sites, making it a valuable scaffold for drug design. Researchers are exploring its use in kinase inhibitor development, a field that has gained traction due to the success of targeted cancer therapies.

In addition to pharmaceutical applications, 2-bromo-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzamide is also being investigated for its potential in material science. The combination of thiophene and pyrazole rings offers interesting electronic properties, which could be useful in developing organic semiconductors or conductive polymers. This dual applicability makes the compound a subject of interest in both the life sciences and advanced materials sectors.

From a synthetic chemistry perspective, the preparation of CAS No. 2640843-77-0 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. The bromine atom at the 2-position of the benzamide group provides a handle for further functionalization, allowing chemists to diversify the molecule for structure-activity relationship (SAR) studies. This flexibility is crucial in optimizing the compound for specific biological targets.

The market demand for 2-bromo-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzamide is expected to grow as more research institutions and pharmaceutical companies explore its applications. Current trends in precision medicine and personalized therapeutics are driving the need for novel chemical entities like this one. Furthermore, the compound's potential in addressing drug resistance mechanisms makes it particularly valuable in the era of antibiotic resistance and cancer immunotherapy research.

Quality control and characterization of CAS No. 2640843-77-0 are essential for its research applications. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to verify the compound's purity and structural integrity. These quality assurance measures are critical when the compound is used in biological screening or as a reference standard in pharmaceutical development.

For researchers working with 2-bromo-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzamide, proper handling and storage are important to maintain its stability. The compound should be stored in a cool, dry environment, protected from light and moisture. While not classified as hazardous under standard conditions, appropriate laboratory safety protocols should always be followed when handling any chemical substance.

The future prospects for CAS No. 2640843-77-0 appear promising, with ongoing research exploring its full potential. As the scientific community continues to investigate heterocyclic compounds for therapeutic applications, this particular molecule may emerge as a key player in developing new treatment options. Its structural features align well with current trends in fragment-based drug discovery and computational chemistry-guided molecular design.

In conclusion, 2-bromo-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzamide represents an interesting case study in modern medicinal chemistry. Its unique combination of thiophene, pyrazole, and benzamide moieties offers multiple avenues for scientific exploration and potential therapeutic development. As research progresses, this compound may contribute significantly to advances in both pharmaceutical science and materials technology, addressing some of the most pressing challenges in these fields.

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